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Compound of Interest

Compound Name: CAY10568

Cat. No.: B120339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of CAY10568 (also known as Santinamide). It includes detailed operational procedures and

disposal plans to ensure the safe and effective use of this compound in a laboratory setting.

Overview of CAY10568
CAY10568 is a sodium channel blocker investigated for its potential role in studies related to

inflammation and pain perception.[1] It is a derivative of QX-314 and is designed to be more

permeable to the Transient Receptor Potential Vanilloid 1 (TRPV1) ion channel when activated

by agonists.[2] This targeted action allows for the selective blockade of pain responses, making

it a valuable tool in neuroscience and pain research.[2]
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Property Value

Synonyms Santinamide

Molecular Formula C₁₁H₁₇IN₂O

Formula Weight 320.2 g/mol

Purity ≥98%

Formulation A crystalline solid

Solubility
DMF: 5 mg/ml, DMSO: 3 mg/ml, PBS (pH 7.2):

0.5 mg/ml

Storage -20°C

Stability ≥ 4 years

Source: Cayman Chemical[2]

Hazard Identification and Personal Protective
Equipment (PPE)
Hazard Statement: Based on available safety data, CAY10568 is classified with the following

hazards:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Signal Word: Warning

Personal Protective Equipment (PPE) Requirements
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PPE Category Specification

Eye/Face Protection
Wear safety glasses with side shields or

goggles.

Hand Protection Wear appropriate chemical-resistant gloves.

Skin and Body Protection
Wear a lab coat or appropriate chemical-

resistant clothing.

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

are generated, use a NIOSH-approved

respirator.

Safe Handling and Operational Plan
Adherence to the following procedures is critical for the safe handling of CAY10568.

Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the solid compound or preparing solutions.

General Handling Practices:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Keep the container tightly closed when not in use.

First Aid Measures
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Exposure Route First Aid Procedure

If Swallowed
Rinse mouth. Do NOT induce vomiting. Call a

physician.

If on Skin

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.

If Inhaled

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. Call a

poison center or doctor if you feel unwell.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Disposal Plan
Proper disposal of CAY10568 and any contaminated materials is essential to prevent

environmental contamination and ensure compliance with regulations.

General Principles:

All chemical waste must be disposed of through a licensed hazardous waste disposal

service.

Do not dispose of CAY10568 down the drain or in the regular trash.

Disposal Procedure:

Segregation: Keep CAY10568 waste separate from other waste streams. This includes

unused solid compounds, solutions, and any contaminated labware (e.g., pipette tips, tubes,

gloves).

Containerization:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b120339?utm_src=pdf-body
https://www.benchchem.com/product/b120339?utm_src=pdf-body
https://www.benchchem.com/product/b120339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect solid waste in a clearly labeled, sealed container.

Collect liquid waste in a compatible, leak-proof container. Ensure the container is properly

sealed.

Labeling: Label the waste container clearly with "Hazardous Waste" and the full chemical

name: "CAY10568 (Santinamide)".

Storage: Store the waste container in a designated, secure satellite accumulation area away

from incompatible materials.

Pickup: Arrange for pickup by your institution's environmental health and safety (EHS)

department or a certified hazardous waste contractor.

Experimental Protocol: In Vivo Assessment of
Analgesic Effects in a Rat Model of Inflammatory
Pain
This protocol is a representative example and may require optimization for specific research

questions.

Objective: To assess the analgesic efficacy of CAY10568 when co-administered with a TRPV1

agonist in a rat model of inflammatory pain.

Materials:

CAY10568 (Santinamide)

TRPV1 agonist (e.g., Capsaicin)

Vehicle (e.g., PBS with a solubilizing agent like DMSO, if necessary)

Male Sprague-Dawley rats (200-250 g)

Complete Freund's Adjuvant (CFA)

Calibrated von Frey filaments
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Plantar test apparatus (for thermal hyperalgesia)

Syringes and needles for injection

Procedure:

Acclimation: Acclimate rats to the testing environment and handling for at least 3 days prior

to the experiment.

Baseline Measurements:

Measure baseline mechanical withdrawal thresholds using von Frey filaments.

Measure baseline thermal withdrawal latency using the plantar test.

Induction of Inflammation:

Induce inflammation by injecting 100 µL of CFA into the plantar surface of one hind paw.

Drug Preparation:

Prepare a solution of CAY10568 and the TRPV1 agonist in the appropriate vehicle. The

concentration should be determined based on previous studies or dose-response

experiments.

Drug Administration:

24 hours after CFA injection, administer the CAY10568/TRPV1 agonist solution via

intraplantar injection into the inflamed paw.

A control group should receive the vehicle alone.

Post-Treatment Assessment:

At various time points post-drug administration (e.g., 30, 60, 120, and 240 minutes), re-

assess mechanical and thermal withdrawal thresholds.

Data Analysis:
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Compare the withdrawal thresholds and latencies between the treatment and control

groups using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test).

CAY10568 Mechanism of Action and Signaling
Pathway
CAY10568 exerts its effect by blocking voltage-gated sodium channels within nociceptive (pain-

sensing) neurons.[2] Its entry into these neurons is facilitated by the Transient Receptor

Potential Vanilloid 1 (TRPV1) channel. When a TRPV1 agonist (like capsaicin or inflammatory

mediators) activates the TRPV1 channel, it opens, allowing CAY10568 to enter the neuron and

block the sodium channels from the inside.[2] This prevents the generation and propagation of

action potentials that signal pain.[3]
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Caption: CAY10568 enters nociceptors via activated TRPV1 channels to block sodium

channels.

This guide is intended to provide essential information for the safe handling of CAY10568.

Always consult the full Safety Data Sheet (SDS) and your institution's safety protocols before

beginning any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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